3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c1-10-5-4-6-11(9-10)14-21-22-16-24(14)23-15(25-16)12-7-2-3-8-13(12)17(18,19)20/h2-9H,1H3
• InChI Key: DBSQIEBJRNQDFV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F

Description

3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research. This heterocyclic compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in the growth and proliferation of cancer cells, bacteria, and fungi.
Biochemical and Physiological Effects:
3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency, selectivity, and specificity. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies to understand its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other scientific research fields such as neuroprotection and antiviral activities.
Conclusion:
In conclusion, 3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising heterocyclic compound that has gained significant attention in the field of scientific research. Its potential applications in various fields make it a promising candidate for further studies and optimization.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods such as one-pot synthesis, microwave-assisted synthesis, and solvent-free synthesis. The most commonly used method involves the reaction of 2-(trifluoromethyl)phenyl isothiocyanate with 3-(3-methylphenyl)-1H-1,2,4-triazole-5(4H)-thione in the presence of a base.

Scientific Research Applications

3-(3-Methylphenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in anticancer, antimicrobial, and anti-inflammatory activities. It has also been studied for its potential as an antifungal agent.